Cas no 2172552-48-4 (1-benzyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidopyrrolidine-3-carboxylic acid)

• Product Name: 1-benzyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidopyrrolidine-3-carboxylic acid
• CAS No: 2172552-48-4
• MF: C₃₂H₃₃N₃O₆
• MW: 555.620928525925
• CID: 6110864
• PubChem ID: 165584755
• Update Time: 2025-05-20

1-benzyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidopyrrolidine-3-carboxylic acid
• EN300-1526823
• 2172552-48-4
• 1-benzyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C32H33N3O6/c36-28(33-31(29(37)38)14-16-35(20-31)18-22-8-2-1-3-9-22)32(15-17-40-21-32)34-30(39)41-19-27-25-12-6-4-10-23(25)24-11-5-7-13-26(24)27/h1-13,27H,14-21H2,(H,33,36)(H,34,39)(H,37,38)
• InChI Key： JUMARPNBRNSEPG-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C(NC1(C(=O)O)CN(CC2C=CC=CC=2)CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 555.23693578g/mol
• Monoisotopic Mass: 555.23693578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 949
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 117Ų

Additional information on 1-benzyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidopyrrolidine-3-carboxylic acid

1-Benzyl-3-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidopyrrolidine-3-carboxylic Acid: A Comprehensive Overview

1-Benzyl-3-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidopyrrolidine-3-carboxylic acid, with the CAS number 2172552-48-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its intricate structure, which includes a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and a pyrrolidine ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, catalysis, and advanced materials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group. This group is widely used in peptide synthesis as a protecting group for amino acids. The integration of the Fmoc moiety into the structure of this compound enhances its stability and reactivity, making it suitable for various chemical transformations. Recent studies have explored the use of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of peptide-based drugs.

One of the most intriguing aspects of this compound is its ability to participate in click chemistry reactions. Click chemistry, a concept popularized by Nobel laureate Barry Sharpless, focuses on reactions that are simple, efficient, and highly selective. The presence of an oxolane ring in this compound provides an excellent platform for such reactions. Researchers have demonstrated that this compound can undergo alkyne cycloadditions to form stable macrocyclic structures, which have potential applications in drug delivery systems and molecular recognition.

In addition to its role in organic synthesis, this compound has also been investigated for its potential in materials science. The pyrrolidine ring contributes to the molecule's flexibility and conjugation properties, making it a candidate for use in polymer synthesis and organic electronics. Recent studies have highlighted its ability to form self-assembled monolayers on surfaces, which could be utilized in the development of sensors and electronic devices.

The biological activity of this compound has also been a subject of extensive research. Preclinical studies have shown that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests that it could serve as a lead compound for the development of anti-inflammatory drugs. Furthermore, its structural similarity to known bioactive molecules has prompted researchers to explore its potential as an antagonist or agonist for various receptor systems.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term environmental impact. However, ongoing research is focused on developing more sustainable synthesis routes and degradation pathways to mitigate these issues.

In conclusion, 1-benzyl-3-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidopyrrolidine-3-carboxylic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry, offering new avenues for innovation in drug discovery, materials science, and environmental chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future advancements in these fields.